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Compound Name: Pigment Red 48:1

Cat. No.: B3357847 Get Quote

Introduction

Pigment Red 48:1 (C.I. 15865:1) is a monoazo calcium salt lake organic pigment that provides

a bright, yellowish-red shade.[1] Its strong tinting strength, good dispersibility, and cost-

effectiveness make it a popular choice for solvent-based printing inks, particularly for gravure

and flexographic applications on packaging and decorative prints.[1] These notes provide a

comprehensive guide for researchers and formulators on the selection of components and

protocols for developing solvent-based inks using Pigment Red 48:1.

Solvent-based inks are complex colloidal systems composed primarily of pigments, binders

(resins), solvents, and additives.[2][3][4] The binder acts as the film-former, adhering the

pigment to the substrate, while the solvent dissolves the binder and controls the ink's viscosity

and drying rate.[2][5][6] Additives are used to modify various properties such as gloss, rub

resistance, and flow.[2]

Component Selection

The performance of a solvent-based ink is highly dependent on the careful selection and

compatibility of its components.

1. Pigment: C.I. Pigment Red 48:1

Pigment Red 48:1 is characterized by its vibrant color, good solvent resistance, and moderate

lightfastness, making it suitable for a wide range of indoor and packaging applications.[1][7][8]
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However, it exhibits poor resistance to soap and alkali.[7][8]

Table 1: Typical Properties of Pigment Red 48:1

Property Value Source(s)

C.I. Name Pigment Red 48:1 [9]

C.I. Number 15865:1 [9][10]

CAS Number 7585-41-3 [1][10]

Chemical Class Monoazo Lake (Calcium Salt) [1][9]

Appearance Bright Yellowish-Red Powder [1][10]

Density 1.5 - 1.8 g/cm³ [9][11]

Oil Absorption 30 - 55 g/100g [10][11]

Heat Resistance 180 - 210 °C [10][11][12]

Light Fastness (BWS) 4 - 6 [1][7][10][11]

Water Resistance 4 - 5 [7][11]

Acid Resistance 3 - 4 [7][10][11][12]

| Alkali Resistance | 3 - 5 |[7][10][11][12] |

2. Binders / Resins

The binder, or resin, is a critical component that forms the ink film, encapsulates the pigment,

and provides adhesion to the substrate.[5][13] The choice of binder affects gloss, durability,

flexibility, and resistance properties.[5][14] For solvent-based inks, common binders include

nitrocellulose, polyamides, polyurethanes, and modified cellulosics like ethyl cellulose.[5][8][14]

[15]

Table 2: Common Binders for Solvent-Based Inks
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Binder Type Key Properties Typical Applications

Nitrocellulose (NC)
Fast solvent release, good
hardness, economical.

General purpose gravure
and flexo inks.[16]

Polyamide (PA)
Excellent adhesion to films,

good gloss and flexibility.

Surface printing on polyolefin

films.[8]

Polyurethane (PU)
High durability, flexibility, and

chemical resistance.

Lamination inks, high-

performance applications.[8]

| Ethyl Cellulose | Good solubility, forms strong films, compatible with many resins.[17] | Used

as a primary binder or modifier to control rheology.[17] |

3. Solvents

Solvents dissolve the binder and other soluble components, creating a fluid vehicle to transfer

the pigment.[2] The solvent system dictates the ink's viscosity, drying speed, and compatibility

with printing plates and substrates.[3][18] A blend of solvents is often used to achieve optimal

performance.

Table 3: Common Solvents for Gravure and Flexo Inks
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Solvent Chemical Class
Evaporation Rate
(n-BuAc=100)

Notes

Ethanol Alcohol 180
Fast evaporating,
common in flexo
inks.

Ethyl Acetate Ester 430

Fast evaporating,

strong solvent for

many resins.

n-Propyl Acetate Ester 275
Medium evaporator,

good for gravure inks.

Isopropyl Acetate Ester 350
Medium-fast

evaporator.

Methyl Ethyl Ketone

(MEK)
Ketone 380

Strong, fast-

evaporating solvent.

[19]

| Toluene | Aromatic Hydrocarbon | 200 | Good solvency, use is declining due to regulations. |

4. Additives

Additives are used in small quantities to enhance specific ink properties.[2]

Dispersants: Aid in the wetting and stabilization of pigment particles to prevent

agglomeration.[2]

Waxes (PE, PP): Improve rub resistance and slip.[15]

Plasticizers: Increase the flexibility of the dried ink film.

Rheology Modifiers: Control viscosity and flow characteristics.[20]

Experimental Protocols
Protocol 1: Preparation of a Pigment Concentrate (Mill Base)
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This protocol describes the dispersion of Pigment Red 48:1 into a binder solution to create a

concentrated pigment paste.

Objective: To achieve a fine and stable dispersion of pigment particles.

Equipment:

High-speed disperser (e.g., Cowles dissolver)

Horizontal bead mill or ball mill

Hegman gauge (fineness of grind gauge)

Analytical balance

Procedure:

Binder Solution Preparation: In a suitable vessel, slowly add the binder resin (e.g.,

Polyamide) to the primary solvent (e.g., Ethanol/n-Propyl Acetate blend) under agitation.

Continue mixing until the resin is completely dissolved.

Premixing:

Charge the binder solution into the mixing vessel of the high-speed disperser.

While mixing at low speed, gradually add the dispersant, followed by the slow addition of

Pigment Red 48:1 powder.

Once all pigment is added, increase the disperser speed to 1500-2000 RPM and mix for

20-30 minutes to form a homogeneous pre-mix.

Milling:

Transfer the pre-mix to the bead mill charged with appropriate grinding media (e.g., 1.0-

1.5 mm zirconia beads).

Mill the paste at the manufacturer's recommended speed and flow rate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b3357847?utm_src=pdf-body
https://www.benchchem.com/product/b3357847?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3357847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Periodically take a sample and measure the fineness of grind using a Hegman gauge.

Continue milling until the desired grind (<10 µm) is achieved.

Characterization: The resulting pigment concentrate is a stable, high-viscosity paste ready

for the let-down stage.

Protocol 2: Ink Formulation (Let-Down) and Quality Control

This protocol describes the dilution of the pigment concentrate with additional binder solution

and solvents to produce the final ink.

Objective: To produce a final ink meeting target specifications for viscosity, color, and strength.

Equipment:

Laboratory mixer

Viscometer (e.g., Zahn or Ford cup)

Spectrophotometer

Ink proofing system (e.g., K-Lox proofer or drawdown bar)

Procedure:

Let-Down:

In a mixing vessel, combine the calculated amount of the pigment concentrate from

Protocol 1 with the "let-down" portion of the binder solution.

Under gentle agitation, add the remaining solvents and any other additives (e.g., waxes,

plasticizers).

Mix for 15-20 minutes until the ink is completely homogeneous.

Quality Control Testing:
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Viscosity: Measure the efflux time using a Zahn or Ford cup. Adjust with the appropriate

solvent blend until the target viscosity (e.g., 20-25 seconds for gravure) is reached.[20][21]

Fineness of Grind: Confirm the grind is within specification using the Hegman gauge.[21]

Color and Strength: Prepare a drawdown or proof of the ink on the target substrate

alongside a standard. Visually and instrumentally (using a spectrophotometer) compare

the color (Lab* values) and strength.[21]

Adhesion: Perform a tape test on the dried ink film to ensure proper adhesion to the

substrate.

Example Starting Point Formulation
This table provides a starting point formulation for a polyamide-based solvent ink for surface

printing applications. Adjustments will be necessary based on the specific raw materials and

performance requirements.

Table 4: Example Formulation for a Polyamide-Based Red Ink
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Component Function Weight (%)

Mill Base

Pigment Red 48:1 Colorant 15.0

Polyamide Resin Binder 12.0

Dispersant Additive 1.5

Ethanol Solvent 15.0

n-Propyl Acetate Solvent 10.0

Let-Down

Polyamide Resin Binder 10.0

PE Wax Compound Additive 2.5

Ethanol Solvent 24.0

n-Propyl Acetate Solvent 10.0

| Total | | 100.0 |
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Caption: Workflow for solvent-based ink manufacturing.
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Caption: Component interactions in a liquid solvent-based ink.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.qinghe-chemical.com/blog/5-ways-control-viscosity-ink-better-print-quality
https://www.pffc-online.com/magazine/1227-paper-ink-quality-control
https://www.pffc-online.com/magazine/1227-paper-ink-quality-control
https://www.benchchem.com/product/b3357847#formulation-of-solvent-based-inks-with-pigment-red-48-1
https://www.benchchem.com/product/b3357847#formulation-of-solvent-based-inks-with-pigment-red-48-1
https://www.benchchem.com/product/b3357847#formulation-of-solvent-based-inks-with-pigment-red-48-1
https://www.benchchem.com/product/b3357847#formulation-of-solvent-based-inks-with-pigment-red-48-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3357847?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3357847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

